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Compound of Interest

Compound Name: 4-lodobiphenyl

Cat. No.: B074954

This technical guide provides a comprehensive overview of 4-iodobiphenyl, a key
intermediate in various fields of chemical synthesis. Designed for researchers, scientists, and
professionals in drug development, this document details its alternative names,
physicochemical properties, and significant applications. Furthermore, it offers in-depth
experimental protocols for its synthesis, supported by workflow diagrams to facilitate
understanding and replication.

Nomenclature and Identification

4-lodobiphenyl is known by a variety of synonyms and is registered under several chemical
identifiers. Accurate identification is crucial for procurement, regulatory compliance, and
scientific literature searches.

Table 1: Synonyms and Alternative Names for 4-lodobiphenyl
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Synonym/Alternative Name Source
1,1'-Biphenyl, 4-iodo- [1]12]
1-lodo-4-phenylbenzene [21[3][4]
4-Biphenyl iodide [21[31[41[5]
4-lodo-1,1'-biphenyl [2]15]
4-lododiphenyl [21[3][4](5]
p-lodobiphenyl [2103]14115]
p-Phenyliodobenzene [21[3][4][5]
Biphenyl, 4-iodo- [21[3]14]
NSC 3791 [21(3](4]
AI3-15372 [21(3][4]
MONOIODOBIPHENYL [3]14]

Table 2: Chemical Identifiers for 4-lodobiphenyl
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Identifier Value Source

CAS Number 1591-31-7 [1][2]

IUPAC Name 1-iodo-4-phenylbenzene [2]

Molecular Formula C12Hol [1112][3]

Molecular Weight 280.10 g/mol [11[2][6]
InChl=1S/C12H9I/c13-12-8-6-

InChl 11(7-9-12)10-4-2-1-3-5-10/h1- [2][6]
9H
NXYICUMSYKIABQ-

InChiKey [2][6]
UHFFFAOYSA-N
C1=CC=C(C=C1l)C2=CC=C(C

SMILES [2][6]
=C2)I

EC Number 216-469-1 [6]

PubChem CID 15322 [2]

Physicochemical Properties

The physical and chemical properties of 4-iodobiphenyl are fundamental to its handling,

storage, and application in chemical reactions.

Table 3: Physicochemical Data for 4-lodobiphenyl
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Property Value Source
Off-white or light yellow

Appearance _ _ [1][7]
crystalline solid/powder

Melting Point 110-114 °C [1][6]

Boiling Point 320-322.7 °C (at 760 mmHQ) [11031[7]

Density 1.584 g/cm3 [1]

Flash Point 145.8 °C [1][3]

Water Solubility

Slightly soluble

[3]7]

Refractive Index

1.64

[1]

Purity

>99.5% (typical commercial

grade)

[1]

Storage

Keep in a dark place, sealed in

dry, room temperature

conditions

[3]

Applications in Research and Development

4-lodobiphenyl serves as a versatile building block in organic synthesis, with significant
applications in materials science and medicinal chemistry.

e Organic Light-Emitting Diodes (OLEDS): It is a critical precursor for synthesizing organic
semiconductors and light-emitting materials used in OLED displays.[1][8] The biphenyl core
allows for the construction of extended 1t-conjugated systems essential for desirable charge
transport and luminescence properties.[8]

 Liquid Crystal Materials: As an important intermediate, 4-iodobiphenyl is used in the
synthesis of biphenyl liquid crystal materials, which are valued for their optical and chemical
stability.[9] Its structure is crucial for creating the rod-like molecules that form liquid
crystalline phases.[10]
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e Pharmaceutical Synthesis: In the pharmaceutical industry, 4-iodobiphenyl is an

intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and drug

candidates.[8][11] The biphenyl scaffold can be elaborated to create complex molecules with

potential therapeutic activities.[3]

e Cross-Coupling Reactions: The iodine substituent makes it an excellent substrate for

palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling,

enabling the precise construction of complex biaryl systems.[8][9]

Logical Relationships of 4-lodobiphenyl Applications
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Caption: Applications of 4-lodobiphenyl.

Experimental Protocols

Detailed methodologies for the synthesis of 4-iodobiphenyl are provided below, reflecting

common laboratory practices.
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This modern approach offers high yields and milder reaction conditions, utilizing a palladium
catalyst.[9]

Reaction Scheme: 1,4-diiodobenzene + Phenylboronic acid — 4-lodobiphenyl
Materials and Reagents:

e 1,4-diiodobenzene (32.9g, 0.1 mol)

e Phenylboronic acid (12.2g, 0.1 mol)

e Sodium carbonate (21.2g, 0.2 mol)

e Pd/C catalyst (4.2g, 0.2 mol%)

o Water (150 ml)

o Ethyl acetate

e Ethanol

Procedure:

e To a 500ml reaction flask, add 1,4-diiodobenzene, phenylboronic acid, sodium carbonate,
and water.

e Stir the mixture until uniform.

e Add the Pd/C catalyst to the flask.

» Heat the reaction mixture to 60°C and maintain for 6 hours.
e Cool the reaction solution to room temperature.

« Filter the solution to recover the Pd/C catalyst. The catalyst can be washed with water and
recycled.

o Extract the filtrate with ethyl acetate.
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e The organic layer is subjected to rotary evaporation to remove the solvent, yielding the crude
product.

o Recrystallize the crude product from ethanol to obtain pure 4-iodobiphenyl. (Yield: 26.6g,
95%).[9]
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Preparation

Combine 1,4-diiodobenzene,
phenylboronic acid, Na2CO3,
and water in a flask

'

Add Pd/C catalyst

Reaction

Heat to 60°C for 6 hours

Workup & Purification

Cool to room temperature

:

Filter to recover catalyst

Extract filtrate with
ethyl acetate

Rotary evaporation

Recrystallize from ethanol

Pure 4-lodobiphenyl
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Caption: Workflow for Suzuki Coupling Synthesis.
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This is a more traditional method for synthesizing 4-iodobiphenyl.[12]

Materials and Reagents:

Biphenyl (15.4 g)

e Glacial acetic acid (100 ml)

o Water (~25 ml and 300 ml)

e lodine (12.7 g)

e Sodium peroxydisulfate (12.5 g)

o Tetrachloromethane (8 ml)

e Methanol

Procedure:

» Dissolve biphenyl in glacial acetic acid in a reaction vessel.
e Add water at 80°C until the solution becomes turbid.

e Add iodine, sodium peroxydisulfate, and tetrachloromethane. The tetrachloromethane helps
to wash down any sublimed iodine.

« Stir the mixture vigorously for approximately 3 hours, or until the color of the iodine has
disappeared.

e Add 300 ml of water to precipitate the crude product.
« Filter off the crude 4-iodobiphenyl and dry it.

e The crude product, which also contains unreacted biphenyl, is purified by distillation (b.p.
118-125°C/0.05 mm).

o Further purify by recrystallization from methanol to yield pure 4-iodobiphenyl (m.p. 112°C).
(Yield: 62%).[12]
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Preparation
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Caption: Workflow for Direct lodination Synthesis.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b074954?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information

4-lodobiphenyl is associated with several hazards and should be handled with appropriate
safety precautions.

Table 4: GHS Hazard Classifications

Hazard Statement Description

H302 Harmful if swallowed

H318 Causes serious eye damage

H410 Very toxic to aquatic life with long lasting effects

Source:[2][6]

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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